Cas no 2548991-22-4 (4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone)

4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone is a specialized heterocyclic compound featuring a piperazinone core linked to an azetidinyl moiety and a trifluoromethylphenyl-substituted propyl ketone group. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the azetidinyl and piperazinone functionalities provide sites for further derivatization. This compound may be of interest in the development of bioactive molecules targeting CNS disorders or other therapeutic areas. Its well-defined structure allows for precise modifications to optimize pharmacological properties.

4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone structure

2548991-22-4 structure

Product Name:4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone

CAS No:2548991-22-4

MF:C₁₇H₂₀F₃N₃O₂

MW:355.354814529419

CID:5340325

Update Time:2025-10-24

4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone Chemical and Physical Properties

Names and Identifiers

- 4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone
- Inchi： 1S/C17H20F3N3O2/c18-17(19,20)13-4-1-12(2-5-13)3-6-16(25)23-9-14(10-23)22-8-7-21-15(24)11-22/h1-2,4-5,14H,3,6-11H2,(H,21,24)
- InChI Key： ICSSBOSDJFGOHT-UHFFFAOYSA-N
- SMILES： N1CCN(C2CN(C(=O)CCC3=CC=C(C(F)(F)F)C=C3)C2)CC1=O

Experimental Properties

Density: 1.327±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 545.6±50.0 °C(Predicted)
pka: 15.50±0.20(Predicted)

4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6472-9168-2μmol	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	2μl	$57.0	2023-05-13
Life Chemicals	F6472-9168-5μmol	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	5μl	$63.0	2023-05-13
Life Chemicals	F6472-9168-10μmol	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	10μl	$69.0	2023-05-13
Life Chemicals	F6472-9168-20μmol	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	20μl	$79.0	2023-05-13
Life Chemicals	F6472-9168-1mg	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	1mg	$54.0	2023-05-13
Life Chemicals	F6472-9168-2mg	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	2mg	$59.0	2023-05-13
Life Chemicals	F6472-9168-3mg	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	3mg	$63.0	2023-05-13
Life Chemicals	F6472-9168-4mg	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	4mg	$66.0	2023-05-13
Life Chemicals	F6472-9168-5mg	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	5mg	$69.0	2023-05-13
Life Chemicals	F6472-9168-10mg	4-(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}azetidin-3-yl)piperazin-2-one	2548991-22-4	90%+	10mg	$79.0	2023-05-13

4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone Related Literature

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Additional information on 4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone

4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone: A Comprehensive Overview

The compound with CAS No. 2548991-22-4, known as 4-[1-[1-Oxo-3-[4-(trifluoromethyl)phenyl]propyl]-3-azetidinyl]-2-piperazinone, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a piperazinone ring, an azetidine moiety, and a trifluoromethyl-substituted phenyl group. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of piperazinone derivatives in drug discovery and material science. The presence of the trifluoromethyl group in this compound adds electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Additionally, the azetidine ring introduces rigidity to the structure, potentially influencing its interaction with biological targets or other molecules in industrial processes.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient transformations, reducing the environmental footprint of its production.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structural similarity to certain bioactive molecules suggests potential use as a lead compound for developing novel therapeutic agents. For example, studies have indicated that derivatives of this compound may exhibit anti-inflammatory or anticancer properties due to their ability to modulate specific cellular pathways.

Beyond pharmaceutical applications, this compound has also been investigated for its role in advanced materials. The rigid structure of the azetidine ring and the electron-withdrawing trifluoromethyl group make it a candidate for use in high-performance polymers or electronic materials. Researchers are currently exploring its potential as a building block for constructing functional materials with tailored properties.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of such compounds becomes crucial. Recent eco-toxicological studies have provided insights into its potential risks to aquatic life and soil ecosystems, guiding safer handling and disposal practices.

In conclusion, CAS No. 2548991-22-4 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a valuable subject for ongoing research and development efforts. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in shaping future innovations in medicine, materials science, and beyond.